(Z)-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide

• IUPAC Name: N-[3-(2-methoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]-2-nitrobenzamide
• InChI: InChI=1S/C17H16N4O6S2/c1-27-9-8-20-14-7-6-11(29(18,25)26)10-15(14)28-17(20)19-16(22)12-4-2-3-5-13(12)21(23)24/h2-7,10H,8-9H2,1H3,(H2,18,25,26)
• InChI Key: NRXMMQZUEYLFQS-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C17H16N4O6S2
• Molecular Weight: 436.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of the compound can be deduced from its name and the presence of the functional groups. The benzothiazole group is a bicyclic structure consisting of a benzene ring fused to a thiazole ring. The nitro, sulfamoyl, and methoxyethyl groups are attached to specific carbon atoms in the benzothiazole structure.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the nitro group is electron-withdrawing, which could make the compound more susceptible to nucleophilic attack. The sulfamoyl group could potentially participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure and functional groups. For example, the presence of the polar nitro, sulfamoyl, and methoxyethyl groups could increase the compound’s solubility in polar solvents.

Scientific Research Applications

Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition

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Anti-Microbial and Anti-Biofilm Properties

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Agrochemical Applications

• Potential Use :
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Future Directions

Benzothiazoles and their derivatives are an active area of research due to their diverse biological activities. Future research could explore the synthesis of new benzothiazole derivatives, their biological activities, and their potential applications in medicine.